2-Diphenylphosphanylethanesulfonic acid sodium salt

• Molecular Formula: C14H14NaO3PS
• Molecular Weight: 316.29 g/mol
• IUPAC Name: sodium;2-diphenylphosphanylethanesulfonate
• InChI: InChI=1S/C14H15O3PS.Na/c15-19(16,17)12-11-18(13-7-3-1-4-8-13)14-9-5-2-6-10-14;/h1-10H,11-12H2,(H,15,16,17);/q;+1/p-1
• InChI Key: HUJFWVPWUPFTJF-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)P(CCS(=O)(=O)[O-])C2=CC=CC=C2.[Na+]

Description

2-Diphenylphosphanylethanesulfonic acid sodium salt is an organophosphorus compound characterized by a sulfonic acid group (-SO₃⁻) linked to an ethane backbone, substituted with a diphenylphosphanyl moiety. This structure confers unique properties:

• Molecular Formula: Likely analogous to other sulfonic acid sodium salts (e.g., C₁₄H₁₄NaO₃PS, inferred from structural analogs in and ).
• Functional Groups: Combines a sulfonate anion (enhancing water solubility) and a diphenylphosphine group (providing ligand capabilities for metal coordination).
• Applications: Primarily used in catalysis (e.g., as a ligand in transition-metal-catalyzed reactions) and as a stabilizing agent in aqueous-phase chemical processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Structural Analogues

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Key Functional Groups	Solubility (Water)	Primary Applications	Toxicity (Oral LD₅₀)
2-Diphenylphosphanylethanesulfonic acid sodium salt	C₁₄H₁₄NaO₃PS (inferred)	-SO₃⁻, -P(C₆H₅)₂	High	Catalysis, stabilization	Not reported
Diclofenac Sodium Salt ()	C₁₄H₁₀Cl₂NNaO₂	-SO₃⁻, -Cl, -Ph	Moderate	NSAID (pharmaceutical)	H301 (toxic)
HEPES Sodium Salt ()	C₈H₁₈N₂O₄S·Na	-SO₃⁻, piperazine ring	High	Biological buffer (pH 7.3–8.7)	Low toxicity
Benzilic Acid Derivatives ()	C₁₄H₁₂O₃	-COOH, -OH, -Ph	Low	Organic synthesis intermediates	Not reported

Key Observations :

Sulfonate vs. Carboxylate Groups :

• The sulfonate group in 2-diphenylphosphanylethanesulfonic acid sodium salt enhances water solubility compared to carboxylate-containing analogs like benzilic acid derivatives ().
• Diclofenac sodium salt () shares sulfonate functionality but lacks phosphorus, limiting its metal-coordination utility.

Phosphorus vs. Nitrogen Coordination :

• The diphenylphosphanyl group distinguishes the target compound from nitrogen-containing buffers like HEPES sodium salt (). This phosphorus moiety enables strong metal-ligand interactions, critical in homogeneous catalysis.

Toxicity Profile :

• Diclofenac sodium salt exhibits acute oral toxicity (H301) due to its pharmaceutical activity , whereas the target compound’s toxicity data remain unreported, suggesting it is likely safer for industrial use.

Reactivity and Stability

Table 2: Reactivity Comparison

Compound	Stability in Air	Reactivity with Metals	Thermal Decomposition
2-Diphenylphosphanylethanesulfonic acid sodium salt	Moderate	High (ligand formation)	>200°C
HEPES Sodium Salt ()	High	Low	>300°C
Dinonylnaphthalenesulfonic Acid Salts ()	High (hydrophobic)	Moderate (surfactant)	>250°C

Key Findings :

• The target compound’s phosphorus group increases its reactivity with transition metals (e.g., Pd, Pt), making it superior for catalytic applications compared to HEPES or dinonylnaphthalenesulfonates ().
• Thermal stability aligns with industrial requirements, though dinonylnaphthalenesulfonates () may outperform in high-temperature processes due to their hydrophobic alkyl chains.